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Quantitative Data on Nux Vomica Alkaloids

Table 1: Alkaloid Composition in Different Extracts This table compares the alkaloid profiles of a
standard total alkaloid fraction (TAF) and a modified fraction (MTAF) where much of the strychnine has

been removed [1].

. TAF (Total Alkaloid MTAF (Modified Total Alkaloid
Alkaloid Component . .
Fraction) Fraction)
Strychnine 42.35% £ 2.22% 18.05% + 1.07%
Brucine 20.56% + 0.95% 40.67% £ 1.15%
Brucine N-oxide 0.091% + 0.007% 0.250% =+ 0.029%
Ratio 1:2.05 2.2:1

(Brucine:Strychnine)

Table 2: Toxicity and Pharmacological Activity of Key Alkaloids This table compares the toxicity and

observed activities of the two main alkaloids [1].
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Parameter Strychnine Brucine

Acute Toxicity (Oral LDso in 6.62 mg/kg [1] 78 mg/kg [1]

mice)

Analgesic Activity Not significant [1] Significant [1]

Anti-inflammatory Activity Not significant [1] Significant [1]

Antitumor Activity (ICso on 0.52 mM [1] 0.10 mM [1]

HepG2 cells)

Mechanism of Action Competitive antagonist of glycine Similar to strychnine, but less
receptors [2] [3] potent [4]

Experimental Protocols for Alkaloid Handling

For researchers working with these compounds, here are key methodologies for extraction and analysis.

o Extraction and Purification: One patent describes a method where powdered nux vomica is
defatted and then extracted with ethanol. The extract is concentrated, dissolved in acid, and filtered.
The supernatant is then basified and subsequently extracted with an organic solvent like
dichloromethane to obtain the total alkaloids [5].

¢ Toxicity Testing (Acute): The oral LDso (median lethal dose) of alkaloid fractions can be determined
in animal models like mice. The test involves administering increasing doses of the fraction and
observing mortality over a set period (e.g., 24 hours). Data is analyzed using standard statistical
methods like the Bliss method to calculate the LDso value and its confidence interval [1].

¢ Analytical Methods (HPLC): High-performance liquid chromatography (HPLC) is used to determine
the alkaloid composition of extracts. Methods are validated for selectivity, linearity, precision, and
accuracy. This allows for the quantification of strychnine, brucine, and other alkaloids in complex
mixtures like TAF and MTAF [1].

Mechanism of Action and Signaling Pathway

Strychnine's primary mechanism is the inhibition of postsynaptic glycine receptors in the spinal cord and

brainstem. The following diagram illustrates this neurotoxic pathway.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://en.wikipedia.org/wiki/Strychnine
https://www.ncbi.nlm.nih.gov/books/NBK459306/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/strychnos-nux-vomica
https://patents.google.com/patent/CN101804096A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270886/
https://www.smolecule.com/products/s3319986?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Gnhibitory NeurorD

Strychnine

nhibition Blocked

Chloride Influx Unchecked Neuronal Excitation

Neuron Hyperpolarization Tonic Muscle Contractions
(Inhibition) & Convulsions

Click to download full resolution via product page

Interpretation and Research Context

The term you used, "strychnine phosphate," may refer to a specific salt form of the alkaloid. Strychnine is
often used in research as strychnine nitrate or strychnine hydrochloride due to their better solubility in
water compared to the free base [2]. The phosphate salt could be another such derivative, but it is not a

naturally occurring compound in the Strychnos nux-vomica plant. The natural product and the focus of the

available technical literature is on the alkaloids themselves, primarily strychnine and brucine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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